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Compound of Interest

Compound Name: 2-(Dimethylamino)propanoic acid

CAS No.: 19701-89-4

Cat. No.: B123415

Get Quote

For Immediate Release

Providing clear, actionable guidance on chemical handling and disposal is essential for

maintaining a safe and compliant laboratory environment. This document outlines the proper

disposal procedures for 2-(Dimethylamino)propanoic acid (CAS No. 19701-89-4), tailored for

researchers, scientists, and professionals in drug development. By adhering to these protocols,

laboratories can ensure the safe management of this chemical waste, minimizing

environmental impact and upholding rigorous safety standards.

While some sources indicate that 2-(Dimethylamino)propanoic acid may not be classified as

a hazardous substance under the Globally Harmonized System (GHS), it is imperative to follow

stringent disposal protocols as a matter of good laboratory practice.[1] Conflicting data exists

for similar compounds, suggesting potential for irritation. Therefore, a conservative approach to

disposal is recommended.
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Before initiating any disposal procedures, it is crucial to consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines and to wear appropriate Personal

Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.

Quantitative Data Summary
Property Value

CAS Number 19701-89-4

Molecular Formula C5H11NO2

Molecular Weight 117.15 g/mol [1]

GHS Classification Not Classified[1]

Disposal Protocols
The recommended procedure for the disposal of 2-(Dimethylamino)propanoic acid involves

stabilization and collection for incineration by a licensed waste disposal service.

Solid Waste Disposal:

Collection: Collect unused or expired solid 2-(Dimethylamino)propanoic acid in its original

container or a clearly labeled, sealed waste bag.

Stabilization: For small quantities, mix the compound with a dry, inert material such as sand

or vermiculite.[2] This minimizes the risk of airborne dust and facilitates safer handling.

Containment: Place the mixture into a designated and properly labeled hazardous waste

container for solids.

Storage: Store the sealed container in a designated secondary containment area, away from

incompatible materials, until collection by your institution's EHS department.

Liquid Waste (Aqueous Solutions) Disposal:
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Collection: Collect all aqueous solutions containing 2-(Dimethylamino)propanoic acid in a

designated aqueous hazardous waste container.

Labeling: Ensure the container is clearly labeled with the contents, including the approximate

concentration of the amino acid.

Storage: Store the sealed container in a designated secondary containment area. Do not mix

with other waste streams unless explicitly permitted by your institution's EHS guidelines.

Contaminated Labware:

Disposable Labware: Items such as pipette tips, tubes, and gloves that have come into

contact with 2-(Dimethylamino)propanoic acid should be placed in the designated solid

hazardous waste container.

Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or isopropanol). This rinsate must be collected and disposed of as

hazardous liquid waste. Following decontamination, the glassware can be washed according

to standard laboratory procedures.

Spill Management
In the event of a spill:

Control and Contain: Restrict access to the spill area.

Absorb: Cover the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect: Carefully sweep or scoop the absorbed material into a designated solid hazardous

waste container.

Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.
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Disposal Workflow for 2-(Dimethylamino)propanoic Acid
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Caption: Disposal workflow for 2-(Dimethylamino)propanoic acid.
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By implementing these procedures, laboratories can ensure the safe and responsible disposal

of 2-(Dimethylamino)propanoic acid, fostering a culture of safety and environmental

stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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